Cas no 2229453-70-5 (4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine)

• Product Name: 4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine
• CAS No: 2229453-70-5
• MF: C₁₃H₁₇ClFN
• MW: 241.732186079025
• CID: 6030047
• PubChem ID: 165754132
• Update Time: 2025-06-14

4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2229453-70-5
• 4-[1-(4-chloro-2-fluorophenyl)ethyl]piperidine
• EN300-1985413
• 4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine

• Inchi： 1S/C13H17ClFN/c1-9(10-4-6-16-7-5-10)12-3-2-11(14)8-13(12)15/h2-3,8-10,16H,4-7H2,1H3
• InChI Key： KKZWJYFVKFNEJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 241.1033554g/mol
• Monoisotopic Mass: 241.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine

Comprehensive Overview of 4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine (CAS No. 2229453-70-5)

4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine (CAS No. 2229453-70-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative features a unique structural framework, combining a chloro-fluorophenyl group with an ethyl-substituted piperidine ring. Its molecular design makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

The compound's 4-[1-(4-Chloro-2-fluorophenyl)ethyl] moiety is particularly noteworthy for its potential role in modulating receptor interactions. Researchers have explored its utility in designing ligands for G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their involvement in numerous physiological processes. Recent trends in AI-driven drug design have highlighted similar structures as promising candidates for virtual screening, aligning with the growing demand for computational chemistry solutions in pharmaceutical development.

From a synthetic chemistry perspective, CAS 2229453-70-5 represents an interesting case study in halogenated aromatic chemistry. The presence of both chlorine and fluorine atoms on the phenyl ring offers distinct electronic effects that influence the compound's reactivity. This characteristic has become increasingly relevant as the pharmaceutical industry seeks metabolically stable compounds with improved bioavailability, a frequent search query among medicinal chemists.

The piperidine core of 4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine contributes to its potential as a privileged structure in medicinal chemistry. Piperidine derivatives consistently rank among the most searched chemical scaffolds in pharmaceutical databases, reflecting their importance in developing CNS-active compounds. This particular derivative's structural features may offer advantages in blood-brain barrier penetration, a critical factor in neurotherapeutic development.

Recent publications have highlighted the growing interest in fluorinated pharmaceutical intermediates, with CAS 2229453-70-5 representing a valuable example. The strategic incorporation of fluorine atoms, as seen in this compound, has become a major focus area in modern drug design, addressing frequent researcher queries about fluorine's role in drug potency and metabolic stability. This aligns with current industry trends toward developing more effective and longer-acting therapeutic agents.

Quality control and characterization of 4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed, reflecting the broader industry shift toward analytical method development for complex organic compounds. These analytical approaches ensure the compound meets the stringent purity standards required for pharmaceutical applications.

The potential applications of CAS 2229453-70-5 extend beyond pharmaceuticals. Materials science researchers have shown interest in similar structures for developing functional materials with specific electronic properties. This dual applicability in both life sciences and materials science makes it a compound of broad interdisciplinary interest, addressing frequent cross-disciplinary research queries in scientific databases.

Storage and handling of 4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers at controlled temperatures is recommended to maintain stability, a common concern reflected in chemical handling queries across research forums.

Future research directions for CAS 2229453-70-5 may explore its potential in structure-activity relationship studies, particularly in optimizing pharmacological profiles. The compound's modular structure lends itself well to medicinal chemistry optimization, a frequent topic in recent drug discovery publications and conference proceedings.

In conclusion, 4-[1-(4-Chloro-2-fluorophenyl)ethyl]piperidine (CAS No. 2229453-70-5) represents a versatile chemical entity with significant potential in multiple research domains. Its unique structural features and growing relevance in contemporary drug discovery make it a compound worthy of continued investigation, addressing numerous current research trends and frequently searched topics in chemical and pharmaceutical sciences.